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Compound of Interest

Compound Name: Ditetradecyl! adipate

Cat. No.: B15345863

A Comparative Analysis for Researchers and Drug Development Professionals

The selection of plasticizers in pharmaceutical and manufacturing applications necessitates a
thorough evaluation of their environmental impact. This guide provides a comparative
ecotoxicological assessment of Ditetradecyl adipate against other widely used plasticizers,
including other adipates and phthalates. The data presented herein is intended to assist
researchers, scientists, and drug development professionals in making informed decisions that
align with environmental safety standards.

Quantitative Ecotoxicity Data

The following table summarizes the acute and chronic ecotoxicity data for Ditetradecyl
adipate and a selection of alternative plasticizers across three key trophic levels: algae,
aguatic invertebrates, and fish. It is important to note that no direct experimental ecotoxicity
data was found for Ditetradecyl adipate. Therefore, a read-across approach has been
employed, using data from structurally similar long-chain adipate esters to estimate its
ecotoxicological profile. Longer-chain adipates generally exhibit lower toxicity due to their
reduced water solubility.
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Plasticizer Test Organism  Endpoint Value (mgl/L) Reference
Ditetradecyl )
] Daphnia magna > 100
adipate (C14 48h EC50 ) Read-across
] (Water Flea) (estimated)
Adipate)
Danio rerio > 100
) 96h LC50 ) Read-across
(Zebrafish) (estimated)
Desmodesmus
_ > 100
subspicatus 72h EC50 Read-across

(Green Algae)

(estimated)

Di(2-ethylhexyl)

adipate Daphnia magna 48h EC50 0.48 - 0.85 [1]
(DEHA/DOA)
Daphnia magna 21d NOEC 0.024 - 0.052 [1]
Fish (various) 96h LC50 >0.78 [1]
Not acutely toxic
Algae - at or above water  [1]
solubility
] ) Oryzias latipes

Dibutyl adipate ]

(Japanese Rice 96h LC50 3.7 2]
(DBA) _

Fish)
Daphnia magna 24h EC50 17 [2]
Selenastrum
capricornutum - NOEC =2.0 [2]
(Green Algae)
Daphnia magna 21d NOEC 5.6 [2]
Diisononyl ]

Daphnia magna 48h EC50 >4.3 [3]
phthalate (DINP)
Brachydanio

96h LC50 >0.32 [3]

rerio (Zebrafish)
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Pseudokirchnerie
lla subcapitata 96h EC50 1.8 [4]
(Green Algae)

Di(2-ethylhexyl)

phthalate Daphnia magna 48h LC50 0.35-11 [5][6]
(DEHP)

Oncorhynchus

mykiss (Rainbow  96h LC50 >100 [6]

Trout)

Chlorella vulgaris
96h EC50 6.02 [7]
(Green Algae)

Note on Ditetradecyl Adipate Estimation: The estimated values for Ditetradecyl adipate are
based on the principle that ecotoxicity of long-chain dialkyl esters decreases with increasing
alkyl chain length due to reduced water solubility and bioavailability.

Experimental Protocols

The ecotoxicity data presented in this guide are derived from standardized test protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). Below are summaries of the key experimental methodologies.

Algal Growth Inhibition Test (OECD 201)

This test evaluates the effects of a substance on the growth of freshwater microalgae, such as
Desmodesmus subspicatus or Pseudokirchneriella subcapitata.

o Test Organism: A pure, exponentially growing culture of the selected algal species.

o Test Conditions: Algal cultures are exposed to a range of concentrations of the test
substance in a nutrient-rich medium under controlled conditions of light (continuous
illumination), temperature (21-24°C), and pH for 72 hours.

e Procedure:
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o A geometric series of at least five concentrations of the test substance is prepared.
o Triplicate cultures are set up for each test concentration and a control.

o Algal biomass is measured at the start of the test and at least every 24 hours thereafter.
Common measurement techniques include cell counts using a hemocytometer or
electronic particle counter, or indirect measures like chlorophyll fluorescence.

o Endpoint: The primary endpoint is the inhibition of growth, expressed as the 72-hour EC50,
which is the concentration of the test substance that causes a 50% reduction in either the
growth rate or the yield of the algal population compared to the control.

Daphnia sp. Acute Immobilisation Test (OECD 202)

This acute toxicity test assesses the concentration of a substance that immobilizes 50% of the
tested Daphnia magna population.

¢ Test Organism: Young daphnids (less than 24 hours old) from a healthy, breeding culture.

o Test Conditions: The daphnids are exposed to the test substance in a static or semi-static
system for 48 hours at a constant temperature (18-22°C) and a 16-hour light/8-hour dark
photoperiod.

e Procedure:

o At least five concentrations of the test substance are prepared in a suitable aqueous
medium.

o A minimum of 20 daphnids, divided into at least four replicate groups, are exposed to each
concentration and a control.

o The number of immobilized daphnids (those that are unable to swim within 15 seconds
after gentle agitation) is recorded at 24 and 48 hours.

o Endpoint: The main endpoint is the 48-hour EC50, the concentration of the test substance
that immobilizes 50% of the daphnids.

Fish, Acute Toxicity Test (OECD 203)
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This test determines the concentration of a chemical that is lethal to 50% of a population of a

selected fish species over a 96-hour period.

Test Organism: A recommended fish species such as Zebrafish (Danio rerio) or Rainbow
Trout (Oncorhynchus mykiss) of a specific size and age.

Test Conditions: Fish are exposed to the test substance in a static, semi-static, or flow-
through system for 96 hours. Water temperature, pH, and dissolved oxygen are maintained
within narrow limits.

Procedure:

o Arange of at least five concentrations of the test substance is prepared.

o A minimum of seven fish are used for each test concentration and control.

o Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the 96-hour LC50, the concentration of the test substance
that is lethal to 50% of the test fish.

Ready Biodegradability (OECD 301)

This set of tests evaluates the potential for a chemical to be readily biodegradable under

aerobic conditions.

Inoculum: A mixed population of microorganisms from a source such as activated sludge
from a sewage treatment plant.

Test Conditions: The test substance is incubated with the microbial inoculum in a mineral
medium for 28 days in the dark or diffuse light at a constant temperature.

Procedure: Biodegradation is followed by measuring parameters such as the decrease of
dissolved organic carbon (DOC), oxygen consumption, or carbon dioxide evolution.

Endpoint: The percentage of biodegradation is calculated. A substance is considered readily
biodegradable if it reaches a pass level of >60% of theoretical CO2 evolution or >70% of
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DOC removal within a 10-day window during the 28-day test period. Adipate esters are
generally considered to be readily biodegradable.

Signaling Pathway and Experimental Workflow

Plasticizers, particularly certain phthalates, have been identified as endocrine-disrupting
chemicals (EDCs). One of the key mechanisms of action is their interaction with nuclear
receptors, such as the Peroxisome Proliferator-Activated Receptors (PPARS). The following
diagram illustrates a simplified signaling pathway of PPAR activation by a plasticizer, leading to
potential downstream effects on gene expression related to lipid metabolism and endocrine

function.
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Caption: PPAR activation by a plasticizer.

The following diagram illustrates a typical workflow for assessing the aquatic ecotoxicity of a
plasticizer according to OECD guidelines.
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Caption: Aquatic ecotoxicity testing workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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